2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-benzoic acid

• IUPAC Name: 2-[[4-(3-methylbutanoylamino)phenyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C19H20N2O4/c1-12(2)11-17(22)20-13-7-9-14(10-8-13)21-18(23)15-5-3-4-6-16(15)19(24)25/h3-10,12H,11H2,1-2H3,(H,20,22)(H,21,23)(H,24,25)
• InChI Key: UOYWKADBWIMCEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-benzoic acid is a chemical compound with the molecular formula C19H20N2O4. It has a molecular weight of 346.43. This compound is used for proteomics research.

Molecular Structure Analysis

The InChI code for this compound is 1S/C19H26N2O4/c1-12(2)11-17(22)20-13-7-9-14(10-8-13)21-18(23)15-5-3-4-6-16(15)19(24)25/h7-10,12,15-16H,3-6,11H2,1-2H3,(H,20,22)(H,21,23)(H,24,25). This code provides a specific representation of the molecule’s structure.

Scientific Research Applications

Carbonylation Reactions Catalyzed by Palladium Complexes

Gasperini et al. (2003) investigated the carbonylation of nitrobenzene to methyl phenylcarbamate catalyzed by palladium-phenanthroline complexes, highlighting the activation roles of aniline and benzoic acid derivatives. The study found that anthranilic acid, which combines acidic and amino functions, showed higher activity compared to simple benzoic acid, suggesting the potential of benzoic acid derivatives in enhancing catalytic reactions (Gasperini, Ragaini, Cenini, & Gallo, 2003).

ANIBAL: Stable Isotope-based Quantitative Proteomics

Panchaud et al. (2008) developed a new stable isotope-based quantitative proteomics approach termed ANIBAL, using aniline and benzoic acid for labeling, which targets two frequent amino acid functionalities. This method provides increased quantifiable information for protein analysis, demonstrating the utility of benzoic acid derivatives in proteomics (Panchaud et al., 2008).

Hydration Studies of Aniline and Benzoic Acid

Fedotova and Kruchinin (2013) explored the structural aspects of the hydration of aniline and benzoic acid, providing insights into how these molecules interact with water. This research can inform the understanding of the behavior of benzoic acid derivatives in aqueous environments (Fedotova & Kruchinin, 2013).

Electrochemical and Theoretical Studies on N-Benzoyl Derivatives

Kowsari et al. (2018) synthesized N-benzoyl derivatives of isoleucine and investigated their influence on the electrochemical properties and pseudocapacitance performance of conductive polymer films. This study illustrates the application of benzoic acid derivatives in modifying electrochemical properties for energy storage materials (Kowsari, Ehsani, Assadi, & Safari, 2018).

Interactions with Proteins: A Study Using Ultrasonic Interferometer

Thakare et al. (2018) accounted for the interaction of carboxamide derivatives of amino acid, including 2-{[2-(cyclohexycarbamoyl) benzoyl] amino} propanoic acid, with bovine serum albumin (BSA) using an ultrasonic interferometer technique. Their findings contribute to understanding how benzoic acid derivatives interact with proteins, which is relevant for pharmaceutical and biomedical research (Thakare, Tekade, Pisudde, & Pande, 2018).

Safety and Hazards

This compound is labeled as an irritant. For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS).